molecular formula C21H21D8N5O2.C6H8O7 B1164083 Tandospirone-d8 Citrate

Tandospirone-d8 Citrate

Cat. No. B1164083
M. Wt: 583.66
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Stable isotope labeled (deuterated) internal standard for Tandospirone

Scientific Research Applications

1. Treatment of Cerebellar Ataxia

Tandospirone has been identified as potentially beneficial in treating cerebellar ataxia, particularly in patients with Machado‐Joseph disease. Its application resulted in notable improvements in cerebellar ataxia as well as associated symptoms like leg pain, insomnia, anorexia, and depression (Takei et al., 2002).

2. Management of Functional Dyspepsia

Research has shown tandospirone's efficacy in improving symptoms of functional dyspepsia. In a randomized controlled trial, patients treated with tandospirone exhibited significant improvements in abdominal symptom scores compared to placebo (Miwa et al., 2009).

3. Neuroendocrine and PET Imaging Studies

Tandospirone's effects have been evaluated using positron emission tomography (PET) and neuroendocrine response studies. It demonstrated significant neuroendocrine effects, such as a decrease in body temperature and an increase in plasma concentration of growth hormone, although its occupancy effect on 5-HT1A receptor binding was minimal (Nakayama et al., 2002).

4. Improvement in Anxiety and Sleep Quality

Tandospirone, assisted by drawing therapy, was found effective in improving medication compliance and sleep quality in patients with anxiety disorders. It significantly improved clinical symptoms, medication compliance, sleep quality, and quality of life, with a considerable degree of safety (Hou & Zhang, 2022).

5. Treatment of Alzheimer’s Disease with Anxiety Symptoms

In a study on Alzheimer’s disease patients with anxiety symptoms, tandospirone combined with donepezil significantly improved anxiety symptoms and attention, as assessed through psychological scales and pharmaco-electroencephalogram (QPEEG) analysis (Liao et al., 2020).

6. Interaction with Neurotransmitter Receptor Binding Sites

Tandospirone has been found to interact effectively with 5-HT1A receptor binding sites, displaying potent agonistic action. It also exhibits varying levels of potency at other receptor sites, such as 5-HT2, 5-HT1C, and dopamine receptors (Hamik et al., 1990).

7. Influence on Temporomandibular Disorders

A study investigated tandospirone's effect on improving the anxiety level of patients with painful temporomandibular disorders, showing a decrease in anxiety scores for several cases (Kino et al., 2005).

properties

Product Name

Tandospirone-d8 Citrate

Molecular Formula

C21H21D8N5O2.C6H8O7

Molecular Weight

583.66

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.